Acetonitrile, [(4-chloro-6-phenyl-2-pyrimidinyl)thio]-

• CAS RN: 56605-41-5
• Molecular Formula: C12H8ClN3S
• Molecular Weight: 261.73 g/mol
• IUPAC Name: 2-(4-chloro-6-phenylpyrimidin-2-yl)sulfanylacetonitrile
• InChI: InChI=1S/C12H8ClN3S/c13-11-8-10(9-4-2-1-3-5-9)15-12(16-11)17-7-6-14/h1-5,8H,7H2
• InChI Key: JYJSGRWKHKOWMY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=NC(=N2)SCC#N)Cl

Description

Acetonitrile, [(4-chloro-6-phenyl-2-pyrimidinyl)thio]- is a useful research compound. Its molecular formula is C12H8ClN3S and its molecular weight is 261.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 14.9 g. (0.1 mole) of N,N-diethylaniline in 400 ml. of phosphorus oxychloride was added 26.1 g. (0.1 mole) of 2-(4-hydroxy-6-phenyl-2-pyrimidinylthio)acetamide. After being heated under reflux for one hour the phosphorus oxychloride was removed in a rotary evaporator. The residue was poured into 1000 ml. of ice-water and the precipitate was collected by filtration. The filter cake was triturated with 250 ml. of acetone with the insoluble material being removed by filtration. Dilution of filtrate with 250 ml. of water afforded a solid which was collected and recrystallized from ethyl acetate-petroleum ether to give 7 g. of material. A second recrystallization from ethyl acetate-heptane yielded the analytical sample, mp. 136°-141°.